Cas no 153773-42-3 (2-(5-Chloroisoxazol-3-yl)acetic acid)

• Product Name: 2-(5-Chloroisoxazol-3-yl)acetic acid
• CAS No: 153773-42-3
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 106322
• Update Time: 2023-08-02

2-(5-Chloroisoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetic acid,5-chloro-
• 3-Isoxazoleaceticacid,5-chloro-(9CI)
• 2-(5-chloroisoxazol-3-yl)acetic acid
• 2-(5-Chloroisoxazol-3-yl)acetic acid

• Inchi： 1S/C5H4ClNO3/c6-4-1-3(7-10-4)2-5(8)9/h1H,2H2,(H,8,9)
• InChI Key： NXDLANXBEYIAKT-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=NO1

Computed Properties

• Exact Mass: 160.988
• Monoisotopic Mass: 160.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3